![molecular formula C9H8Cl2O2 B1595550 2-[(3,4-Dichlorophenoxy)methyl]oxirane CAS No. 2212-07-9](/img/structure/B1595550.png)
2-[(3,4-Dichlorophenoxy)methyl]oxirane
Cat. No. B1595550
Key on ui cas rn:
2212-07-9
M. Wt: 219.06 g/mol
InChI Key: NRLJEEOYPXGFOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642603B2
Procedure details
The title compound was prepared from 3,4-dichloro-phenol and epichlorohydrin employing the procedures as set forth in Step 1 of Example 2.
Name
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([OH:9])[CH:5]=[CH:6][C:7]=1[Cl:8].[CH2:10]([CH:12]1[O:14][CH2:13]1)Cl>>[Cl:1][C:2]1[CH:3]=[C:4]([CH:5]=[CH:6][C:7]=1[Cl:8])[O:9][CH2:10][CH:12]1[CH2:13][O:14]1
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Inputs
Step One
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Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=C(C=CC1Cl)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(Cl)C1CO1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
ClC=1C=C(OCC2OC2)C=CC1Cl
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
